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Compound of Interest

Compound Name: 4-(2-Ethylhexanoyl)morpholine

CAS No.: 79868-48-7

Cat. No.: B15083218

Get Quote

Executive Summary: The "Zero-Exposure" Mandate
As a Senior Application Scientist, I often see researchers underestimate amide derivatives like

4-(2-Ethylhexanoyl)morpholine (CAS 79868-48-7).[1] Because it lacks the immediate,

choking pungency of its parent morpholine or the obvious corrosivity of acid chlorides, it is

frequently handled with lax protocols. This is a critical error.

Scientific Rationale for Enhanced Safety: This molecule is a structural hybrid of Morpholine and

2-Ethylhexanoic Acid (2-EHA).[1] While the amide bond reduces immediate corrosivity, the

lipophilic 2-ethylhexyl tail facilitates dermal absorption.[1] Furthermore, the metabolic hydrolysis

of this compound in vivo can release 2-EHA, a known suspected reproductive toxin (Category

2) and liver toxicant [1].[1]

Therefore, your safety protocol must shift from "prevention of burns" to "prevention of systemic

absorption." The following guide is designed to ensure zero cutaneous or respiratory uptake.

Hazard Profile & Risk Assessment
Before selecting PPE, we must define the enemy.
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Hazard Class
Classification
(Conservative Approach)

Mechanism of Action

Skin/Eye Irritation Category 2 (Irritant)

Amide functionality can cause

contact dermatitis and mucous

membrane inflammation.[1]

Dermal Absorption High Risk

The lipophilic alkyl chain

enhances penetration through

the stratum corneum, carrying

the morpholine moiety

systemically.[1]

Reproductive Toxicity Suspected (Cat.[1][2] 2)

Metabolic Alert: Potential

hydrolysis to 2-Ethylhexanoic

acid, a valproic acid analog

linked to developmental

toxicity [2].[1]

Target Organ Liver, Respiratory System

Repeated exposure may

induce hepatic stress or

respiratory sensitization.[1]

Personal Protective Equipment (PPE) Matrix
Do not rely on standard latex or thin nitrile gloves.[1] The lipophilicity of this compound requires

specific barrier materials.[1]

A. Hand Protection (The Critical Barrier)[1]
Primary Recommendation (Immersion/High Volume):Butyl Rubber (0.7 mm) or Silver

Shield® (EVAL) Laminate.[1]

Why? Morpholine derivatives rapidly permeate nitrile and latex.[1] Butyl rubber provides

>480 minutes of breakthrough time against both amines and organic acids [3].[1]

Secondary Recommendation (Splash Protection Only):Double-layered Nitrile (min.[1] 0.11

mm per glove).[1]
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Protocol: "Change immediately upon splash."[1] Nitrile is permeable to this class of

compounds within 10-15 minutes.[1] The second layer provides a temporary buffer while

you doff the outer glove.[1]

Visual Check: Inspect for pinholes by inflating the glove before donning.[1]

B. Respiratory Protection
Standard Operation: Fume Hood (Face Velocity > 100 fpm).

Outside Hood/Spill Cleanup: Full-face respirator with Organic Vapor (OV) cartridges (Black

Band) combined with P100 pre-filters.[1]

Why? While vapor pressure is lower than morpholine, heating or aerosolizing generates a

mist that can bypass simple N95 masks.[1]

C. Eye & Body Protection
Eyes:Chemical Splash Goggles (Indirect Vented).[1] Safety glasses are insufficient due to

the risk of wicking around the frames.[1]

Body:Tyvek® Lab Coat (or chemically resistant apron) over standard cotton.[1]

Why? Cotton absorbs lipophilic liquids, holding the toxin against the skin. Tyvek repels

splashes.[1]

Operational Protocols
Protocol A: Safe Transfer & Weighing

Engineering Control: All open-container manipulations must occur inside a certified chemical

fume hood.

Barrier Setup: Place an absorbent pad (plastic side down) on the hood surface to catch

micro-droplets.[1]

Transfer: Use a glass syringe or positive-displacement pipette.[1] Avoid pouring, which

increases the surface area for evaporation and splash risk.
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Decontamination: Wipe the exterior of the reagent bottle with a Kimwipe soaked in acetone,

then dispose of the wipe as solid hazardous waste immediately.[1]

Protocol B: Spill Response (Minor < 50 mL)
Evacuate & Ventilate: Alert nearby personnel. Ensure hood sash is lowered.[1]

PPE Upgrade: Don Butyl gloves and a respirator if outside the hood.[1]

Absorb: Cover spill with Vermiculite or Polypropylene pads.[1] Do not use paper towels (they

increase evaporation rate).[1]

Neutralize: Wipe the area with a mild detergent solution (1% Alconox) followed by water.[1]

Disposal: Collect all materials into a sealed hazardous waste bag labeled "Toxic Organic

Debris."

Visualizations
Figure 1: PPE Selection Decision Tree
Caption: Logical workflow for selecting the correct glove and respiratory protection based on

the operational scale.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15083218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 4-(2-Ethylhexanoyl)morpholine

Volume / Exposure Type?

< 10 mL (Incidental Splash Risk)

Small

> 10 mL or Heating/Stirring

Large

Gloves: Double Nitrile
(Change every 30 mins)

Gloves: Butyl Rubber (0.7mm)
or Silver Shield Laminate

Is operation inside Fume Hood?

Standard PPE + Goggles

Yes

Full-Face Respirator (OV/P100)
+ Tyvek Suit

No

Click to download full resolution via product page

Figure 2: Biological Fate & Hazard Logic
Caption: The metabolic pathway justifying the "Reprotoxic" precaution level. Hydrolysis

releases 2-EHA.[1]

4-(2-Ethylhexanoyl)morpholine
(Lipophilic Entry)

Hepatic Metabolism
(Hydrolysis)

Absorbed via Skin/Lungs

Morpholine
(Irritant/Corrosive)

2-Ethylhexanoic Acid
(Suspected Reprotoxin)
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[1]
Waste Disposal & Logistics

Classification: Segregate as "Toxic Organic Waste". Do not mix with oxidizers (e.g., Nitric

Acid) as morpholine derivatives can form unstable N-nitroso compounds (carcinogenic) in

the presence of nitrosating agents [4].[1]

Container: High-density polyethylene (HDPE) or Amber Glass.[1]

Labeling: Must explicitly state: "Contains Morpholine Derivative - Potential Reprotoxin."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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